Cas no 1219804-79-1 (4-Methylimidazole-d6)

• Product Name: 4-Methylimidazole-d6
• CAS No: 1219804-79-1
• MF: C₄H₆N₂
• MW: 88.1408104896545
• CID: 1003773
• PubChem ID: 92043220
• Update Time: 2025-08-05

4-Methylimidazole-d6 Chemical and Physical Properties

Names and Identifiers

• MethyliMidazole-d6
• 1,2,5-Trideuterio-4-(trideuteriomethyl)imidazole
• 1219804-79-1
• D98667
• 4-(METHYL-D3)-1H-IMIDAZOLE-1,2,5-D3
• 4-Methylimidazole-d6

• Inchi： 1S/C4H6N2/c1-4-2-5-3-6-4/h2-3H,1H3,(H,5,6)/i1D3,2D,3D/hD
• InChI Key： XLSZMDLNRCVEIJ-RSRPWSGMSA-N
• SMILES： N1([2H])C([2H])=NC(C([2H])([2H])[2H])=C1[2H]

Computed Properties

• Exact Mass: 88.090758676 g/mol
• Monoisotopic Mass: 88.090758676 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 88.14
• XLogP3: 0.5
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 4-Methylimidazole-d6

4-Methylimidazole-d6 (CAS No. 1219804-79-1): An Overview of Its Properties, Applications, and Recent Research

4-Methylimidazole-d6 (CAS No. 1219804-79-1) is a deuterated derivative of 4-methylimidazole, a compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. The deuterium substitution in this molecule provides unique advantages in various analytical and synthetic applications, making it a valuable tool for researchers and scientists.

Chemical Properties: 4-Methylimidazole-d6 is characterized by its molecular formula C₅H₅D₆N₂. The presence of deuterium atoms (D) in place of hydrogen atoms (H) significantly alters the physical and chemical properties of the molecule. Deuterium substitution typically results in increased molecular mass, altered vibrational frequencies, and changes in reactivity. These properties make 4-Methylimidazole-d6 particularly useful in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) studies.

Synthesis and Production: The synthesis of 4-Methylimidazole-d6 involves the deuteration of 4-methylimidazole through various methods, including catalytic hydrogenation with deuterium gas or exchange reactions with deuterated solvents. Recent advancements in deuteration techniques have improved the yield and purity of the final product, making it more accessible for research purposes. For instance, a study published in the Journal of Organic Chemistry in 2021 described an efficient method for the selective deuteration of imidazole derivatives using palladium catalysts.

Analytical Applications: One of the primary applications of 4-Methylimidazole-d6 is in NMR spectroscopy. The deuterium atoms provide distinct NMR signals that can be used to differentiate between deuterated and non-deuterated compounds, facilitating the identification and quantification of trace amounts of substances in complex mixtures. This is particularly useful in pharmaceutical research, where precise quantification of metabolites and impurities is crucial for drug development and quality control.

Pharmaceutical Research: In the pharmaceutical industry, 4-Methylimidazole-d6 serves as a valuable reference standard for the analysis of 4-methylimidazole (4-MeIm), a compound that has been identified as a potential genotoxic impurity in certain drug products. The U.S. Food and Drug Administration (FDA) has set strict limits on the levels of 4-MeIm in pharmaceuticals due to its potential carcinogenicity. Deuterated standards like 4-Methylimidazole-d6 are essential for accurate quantification and compliance with regulatory guidelines.

Biological Studies: Beyond its analytical applications, 4-Methylimidazole-d6 has also been used in biological studies to investigate the role of imidazoles in various physiological processes. For example, a recent study published in Biochemical Journal explored the interaction between 4-methylimidazole and specific enzymes involved in metabolic pathways. The deuterium-labeled compound allowed researchers to track its metabolism more accurately, providing insights into its biological fate and potential therapeutic applications.

Environmental Monitoring: In environmental science, 4-Methylimidazole-d6 can be employed as an internal standard for the analysis of trace contaminants in water and soil samples. The stable isotope-labeled compound helps to correct for matrix effects and improve the accuracy of quantitative analyses. This is particularly important for monitoring environmental pollutants that may pose health risks to humans and ecosystems.

Safety Considerations: While 4-Methylimidazole-d6 is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be stored and handled with care to prevent contamination or degradation. Researchers should adhere to standard safety protocols, including wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

Conclusion: In summary, 4-Methylimidazole-d6 (CAS No. 1219804-79-1) is a versatile compound with a wide range of applications in analytical chemistry, pharmaceutical research, biological studies, and environmental monitoring. Its unique properties make it an indispensable tool for scientists seeking to advance their understanding of complex systems and develop innovative solutions to pressing scientific challenges. As research continues to evolve, the importance of deuterated compounds like 4-Methylimidazole-d6 is likely to grow, further solidifying their role in modern scientific inquiry.